Cas no 773873-55-5 (5-Fluoro-2-(methylsulfonyl)benzoic Acid)

• Product Name: 5-Fluoro-2-(methylsulfonyl)benzoic Acid
• CAS No: 773873-55-5
• MF: C₈H₇FO₄S
• MW: 218.202184915543
• MDL: MFCD04037937
• CID: 552282
• PubChem ID: 2782735
• Update Time: 2025-05-20

5-Fluoro-2-(methylsulfonyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-fluoro-2-(methylsulfonyl)-
• 5-Fluoro-2-(methylsulfonyl)benzoic acid
• 5-fluoro-2-(methylsulphonyl)benzoic acid
• AC1MD2YY
• AG-H-09590
• Ambpe2008107
• CTK5E4391
• SureCN3036282
• FT-0676968
• 773873-55-5
• DTXSID40382251
• CS-0376038
• 5-FLUORO-2-(METHYLSULFONYL)BENZOICACID
• SCHEMBL3036282
• MFCD04037937
• AKOS015853233
• EN300-3551639
• A839078
• UYODNSHQTPLEAS-UHFFFAOYSA-N
• PS-6404
• 5-Fluoro-2-(methylsulfonyl)benzoic acid, AldrichCPR
• 5-fluoro-2-methylsulfonylbenzoic acid
• 5-fluoro-2-methanesulfonylbenzoic acid
• F83889
• 2-Carboxy-4-fluorophenyl methyl sulphone
• 5-Fluoro-2-(methylsulfonyl)benzoic Acid

• MDL： MFCD04037937
• Inchi： 1S/C8H7FO4S/c1-14(12,13)7-3-2-5(9)4-6(7)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： UYODNSHQTPLEAS-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1C(=O)O)F)(=O)=O

Computed Properties

• Exact Mass: 218.00491
• Monoisotopic Mass: 218.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: 147-149°C
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.542
• PSA: 71.44
• Vapor Pressure: Not available

5-Fluoro-2-(methylsulfonyl)benzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Fluoro-2-(methylsulfonyl)benzoic Acid

Comprehensive Overview of 5-Fluoro-2-(methylsulfonyl)benzoic Acid (CAS No. 773873-55-5): Properties, Applications, and Industry Insights

5-Fluoro-2-(methylsulfonyl)benzoic Acid (CAS No. 773873-55-5) is a fluorinated aromatic compound with a methylsulfonyl substituent, widely recognized for its versatile applications in pharmaceutical intermediates and organic synthesis. This white to off-white crystalline powder exhibits a molecular formula of C₈H₇FO₄S and a molecular weight of 218.20 g/mol. Its unique structure, combining a benzoic acid core with fluoro and sulfonyl functional groups, enables selective reactivity in cross-coupling reactions, making it valuable for drug discovery pipelines.

In recent years, the demand for fluorinated compounds like 5-Fluoro-2-(methylsulfonyl)benzoic Acid has surged due to their metabolic stability and bioavailability enhancement in active pharmaceutical ingredients (APIs). Researchers frequently search for "CAS 773873-55-5 solubility" or "synthesis of fluorobenzoic acid derivatives," reflecting its role in optimizing reaction yields. The compound’s logP value (approximately 1.2) and melting point (160–165°C) are critical parameters for formulation scientists developing kinase inhibitors or anti-inflammatory agents.

From an industrial perspective, 773873-55-5 aligns with green chemistry trends. A 2023 study highlighted its utility in photocatalytic C–F bond activation, reducing heavy metal catalyst dependency. Environmental concerns drive queries like "biodegradability of sulfonyl benzoic acids," prompting manufacturers to adopt solvent-free purification techniques. Regulatory-compliant batches (>98% purity) are available under GMP standards, catering to FDA-approved drug intermediates.

Emerging applications include agrochemicals, where 5-Fluoro-2-(methylsulfonyl)benzoic Acid serves as a precursor for herbicidal formulations. Patent analyses reveal its incorporation into novel SDHI fungicides, addressing fungal resistance challenges. SEO-optimized terms such as "buy 773873-55-5 in bulk" or "fluoro benzoic acid MSDS" indicate commercial interest, with suppliers emphasizing ISO-certified packaging and cold-chain logistics for stability.

Analytical characterization of CAS 773873-55-5 involves HPLC (retention time: 6.8 min, C18 column) and ¹⁹F NMR (δ -112 ppm). Computational studies predict its binding affinity to COX-2 enzymes, linking to trending topics like "AI-driven drug design." Storage recommendations (2–8°C, inert atmosphere) and handling precautions (use PPE) are frequently documented in safety datasheets, though it is non-hazardous under normal conditions.

The compound’s cost-efficiency compared to analogous trifluoromethyl derivatives positions it favorably in contract manufacturing. Recent forum discussions highlight its use in click chemistry for bioconjugation, answering queries like "how to modify sulfonyl groups in benzoic acids." As the pharmaceutical industry shifts toward fluorine-enriched scaffolds, 5-Fluoro-2-(methylsulfonyl)benzoic Acid remains a keystone for innovation.